Cas no 51580-22-4 (Anthracene, 1-methoxy-9,10-bis(phenylethynyl)-)

Anthracene, 1-methoxy-9,10-bis(phenylethynyl)- structure
51580-22-4 structure
Product Name:Anthracene, 1-methoxy-9,10-bis(phenylethynyl)-
CAS No:51580-22-4
MF:C31H20O
MW:408.489908218384
CID:361955
PubChem ID:15839695
Update Time:2025-04-19

Anthracene, 1-methoxy-9,10-bis(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • Anthracene, 1-methoxy-9,10-bis(phenylethynyl)-
    • 1-methoxy-9,10-bis(2-phenylethynyl)anthracene
    • 1-methoxy-9,10-bis(phenylethynyl)anthracene
    • DTXSID10578780
    • 51580-22-4
    • SCHEMBL429875
    • Inchi: 1S/C31H20O/c1-32-30-18-10-17-28-27(21-19-23-11-4-2-5-12-23)25-15-8-9-16-26(25)29(31(28)30)22-20-24-13-6-3-7-14-24/h2-18H,1H3
    • InChI Key: ISGNKKCVOWFMSF-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=C2C(C#CC3C=CC=CC=3)=C3C=CC=CC3=C(C#CC3C=CC=CC=3)C2=1

Computed Properties

  • Exact Mass: 408.1515
  • Monoisotopic Mass: 408.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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